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Compound of Interest

Compound Name: 5-(Diisopropylamino)amylamine

Cat. No.: B1334337

In the landscape of modern organic synthesis and medicinal chemistry, the strategic selection
of building blocks is paramount to the efficient construction of complex molecular architectures.
Among these, diamines serve as foundational scaffolds and versatile linkers.[1][2] 5-
(Diisopropylamino)amylamine, also known as N*,N*-Bis(1-methylethyl)-1,5-pentanediamine,
emerges as a particularly valuable intermediate.[3] Its structure, featuring a five-carbon
aliphatic chain terminating in two distinct amine functionalities—a sterically hindered tertiary
amine and an accessible primary amine—offers chemists a powerful tool for sequential and
selective chemical transformations.

This guide provides a comprehensive technical overview of 5-(Diisopropylamino)amylamine,
exploring its physicochemical properties, synthetic pathways, and strategic applications. We
will delve into the causality behind its utility, demonstrating how its unique structure can be
leveraged to streamline synthetic routes for novel therapeutics and advanced materials. This
document is intended for researchers, chemists, and drug development professionals seeking
to harness the synthetic potential of this versatile intermediate.

Physicochemical Properties and Structural Data

A thorough understanding of a chemical intermediate's physical and chemical properties is
essential for its effective use in synthesis. The key data for 5-(Diisopropylamino)amylamine
are summarized below, providing a foundation for reaction planning and process development.

[3][4]
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Property Value Reference
CAS Number 209803-40-7 [31[5]
Molecular Formula C11Hz26N:2 [3]
Molecular Weight 186.34 g/mol [41[5]
Boiling Point 228.5 °C at 760 mmHg [3]

Density 0.84 g/cm?3 [3]
Refractive Index 1.455 [3]

Flash Point 90.3°C [3]

SMILES CC(C)N(CCCCCN)Cc(C)C
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Synthetic Strategy: A Proposed Route

While numerous suppliers offer 5-(Diisopropylamino)amylamine for research purposes,
understanding its synthesis provides insight into its cost, potential impurities, and scalability.[5]
A robust and logical approach to its synthesis involves a multi-step process starting from a
commercially available precursor, such as 5-amino-1-pentanol. This strategy hinges on the
selective N-alkylation of the primary amine followed by the conversion of the terminal hydroxyl
group into a primary amine.

The diagram below outlines a proposed, efficient synthetic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: The Strategic Value of Asymmetric
Diamines in Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334337#5-diisopropylamino-amylamine-as-a-
chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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